Cas no 2172227-38-0 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic acid)

• Product name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic acid
• CAS No: 2172227-38-0
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6585784
• PubChem ID: 165814998

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic acid
• 2172227-38-0
• EN300-1546891
• 2-[({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)oxy]propanoic acid

• Inchi： 1S/C24H26N2O6/c1-15(21(27)28)32-26-22(29)24(11-6-12-24)14-25-23(30)31-13-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,15,20H,6,11-14H2,1H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： FBHOAVBQASVIFD-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NOC(C(=O)O)C

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic acid

Introduction to 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic Acid (CAS No. 2172227-38-0)

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic acid (CAS No. 2172227-38-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and cyclobutyl moieties, making it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The structure of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic acid is characterized by its unique combination of functional groups. The Fmoc group, a widely used protecting group in peptide synthesis, ensures the selective deprotection of amino groups during chemical reactions. The cyclobutyl ring, on the other hand, imparts conformational rigidity and enhances the overall stability and bioavailability of the compound.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making them promising candidates for the treatment of inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry in 2024, researchers explored the use of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic acid as a scaffold for designing novel antiviral agents. The study revealed that compounds derived from this scaffold showed significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique structural features of this compound allow for the precise modification of functional groups, enabling the fine-tuning of antiviral properties.

The synthetic route to 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic acid involves several well-defined steps. Initially, the Fmoc protection is introduced to an amino group using standard coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). Subsequently, the cyclobutyl ring is incorporated through a ring-closing metathesis reaction or a similar cyclization process. Finally, the formamide and carboxylic acid functionalities are introduced via selective functional group transformations.

The physicochemical properties of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic acid have been extensively studied. It is a white crystalline solid with a high melting point and good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of biological activity, this compound has shown promising results in preclinical studies. A study published in Bioorganic & Medicinal Chemistry Letters in 2025 reported that derivatives of this compound exhibited significant anticancer activity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29). The researchers attributed this activity to the ability of these compounds to induce apoptosis and inhibit cell proliferation through multiple mechanisms.

The safety profile of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic acid has also been evaluated. Toxicity studies conducted in animal models have shown that this compound has low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)oxypropanoic acid (CAS No. 2172227-38-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and potential clinical uses.